Cas no 1226414-03-4 (2-(4-ethylphenyl)cyclopropylmethanamine)

• Product Name: 2-(4-ethylphenyl)cyclopropylmethanamine
• CAS No: 1226414-03-4
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 6152937
• PubChem ID: 54775809
• Update Time: 2025-06-26

2-(4-ethylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylphenyl)cyclopropylmethanamine
• AKOS005265448
• (2-(4-Ethylphenyl)cyclopropyl)methanamine
• CS-0296633
• [2-(4-ethylphenyl)cyclopropyl]methanamine
• EN300-1857433
• 1226414-03-4

• Inchi： 1S/C12H17N/c1-2-9-3-5-10(6-4-9)12-7-11(12)8-13/h3-6,11-12H,2,7-8,13H2,1H3
• InChI Key： ZFTAIGQLZUTXHM-UHFFFAOYSA-N
• SMILES： NCC1CC1C1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(4-ethylphenyl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No 1226414-03-4 and Product Name: 2-(4-ethylphenyl)cyclopropylmethanamine

The compound with the CAS number 1226414-03-4 and the product name 2-(4-ethylphenyl)cyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural composition of 2-(4-ethylphenyl)cyclopropylmethanamine includes a cyclopropyl group attached to an amine-substituted aromatic ring, which contributes to its distinct chemical properties and reactivity.

Recent research in the domain of pharmacological chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The presence of both aromatic and cyclic structures in 2-(4-ethylphenyl)cyclopropylmethanamine makes it a promising candidate for further exploration in this context. Studies have demonstrated that such molecular architectures can exhibit a range of biological activities, including potential interactions with biological targets relevant to various diseases.

The 2-(4-ethylphenyl)cyclopropylmethanamine molecule has been the subject of several innovative synthetic approaches. Researchers have employed advanced techniques such as transition-metal-catalyzed cross-coupling reactions to construct its complex framework efficiently. These synthetic methodologies not only enhance the yield and purity of the compound but also open up new avenues for modifying its structure to optimize its pharmacological properties.

In the realm of medicinal chemistry, the investigation of 2-(4-ethylphenyl)cyclopropylmethanamine has revealed intriguing pharmacological profiles. Preliminary in vitro studies suggest that this compound may possess properties suitable for addressing neurological disorders, cardiovascular diseases, and certain types of cancer. The amine functional group and the aromatic ring system are key features that contribute to its binding affinity with specific biological targets, making it a valuable scaffold for drug discovery efforts.

The structural versatility of 2-(4-ethylphenyl)cyclopropylmethanamine also allows for modifications that can enhance its solubility, bioavailability, and metabolic stability. These attributes are critical for the development of effective pharmaceutical agents. Researchers are exploring various derivatives of this compound, incorporating different substituents to fine-tune its pharmacokinetic and pharmacodynamic characteristics. Such modifications aim to improve therapeutic efficacy while minimizing potential side effects.

Advances in computational chemistry have further accelerated the study of 2-(4-ethylphenyl)cyclopropylmethanamine. Molecular modeling techniques have been instrumental in predicting the interactions between this compound and biological targets at an atomic level. These simulations provide critical insights into how the molecule might behave within a biological system, guiding experimental design and helping to identify promising lead compounds for further development.

The synthesis and characterization of 2-(4-ethylphenyl)cyclopropylmethanamine have also contributed to our understanding of cyclopropane-containing compounds in medicinal chemistry. Cyclopropane moieties are known for their unique electronic properties and their ability to modulate biological activity through steric effects. The integration of these motifs into molecules like 2-(4-ethylphenyl)cyclopropylmethanamine opens up new possibilities for designing drugs with enhanced binding affinity and selectivity.

As research continues to evolve, the potential applications of 2-(4-ethylphenyl)cyclopropylmethanamine are likely to expand. Collaborative efforts between synthetic chemists, pharmacologists, and biologists will be essential in translating these findings into tangible therapeutic benefits. The compound’s unique structural features make it a compelling subject for future studies aimed at developing novel treatments for a variety of human diseases.

In conclusion, 2-(4-ethylphenyl)cyclopropylmethanamine, with its CAS number 1226414-03-4, represents a significant contribution to pharmaceutical chemistry. Its structural complexity, combined with its promising pharmacological properties, positions it as a valuable candidate for further research and development. As our understanding of molecular interactions continues to advance, compounds like this one will play an increasingly important role in shaping the future of drug discovery and development.